Cas no 14617-41-5 (Benzeneethanol,3,4-dimethoxy-, 1-acetate)

• Product name: Benzeneethanol,3,4-dimethoxy-, 1-acetate
• CAS No: 14617-41-5
• MF: C₁₂H₁₆O₄
• MW: 224.25304
• MDL: MFCD12964351
• CID: 199199
• PubChem ID: 303076

Benzeneethanol,3,4-dimethoxy-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol,3,4-dimethoxy-, 1-acetate
• 2-(3,4-dimethoxyphenyl)ethyl acetate
• (3,4-Dimethoxy-phenaethyl)-acetat
• AC1L71YC
• acetic acid 2-(3,4-dimethoxyphenyl)-ethyl ester
• Benzeneethanol,-3,4-dimethoxy, acetate
• NSC190951
• 14617-41-5
• NSC-190951
• 3,4-Dimethoxyphenethyl acetate
• 2-(3,4-Dimethoxyphenyl)ethyl acetate #
• LBERRQIUXJLZNB-UHFFFAOYSA-N
• DTXSID20307386
• 3,4-Dimethoxyphenethylacetate

• MDL： MFCD12964351
• Inchi： InChI=1S/C12H16O4/c1-9(13)16-7-6-10-4-5-11(14-2)12(8-10)15-3/h4-5,8H,6-7H2,1-3H3
• InChI Key： LBERRQIUXJLZNB-UHFFFAOYSA-N
• SMILES： CC(=O)OCCC1=CC(=C(C=C1)OC)OC

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.084
• Boiling Point: 309.6°Cat760mmHg
• Flash Point: 133.3°C
• Refractive Index: 1.494
• PSA: 44.76
• LogP: 1.80940